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Compound of Interest

5-Fluorothiazol-2-amine
Compound Name:
hydrochloride

Cat. No.: B1314805

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 5-Fluorothiazol-2-amine hydrochloride, a key intermediate in medicinal
chemistry and drug discovery.

Core Molecular Data

5-Fluorothiazol-2-amine hydrochloride is a fluorinated heterocyclic compound with
significant potential in the synthesis of bioactive molecules. Its fundamental properties are
summarized below.
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Property Value Source

5-Fluorothiazol-2-amine

Chemical Name 121314

hydrochloride =]
CAS Number 745053-64-9 [11[2113114]
Molecular Formula C3HaCIFN2S [11[3114]
Molecular Weight 154.59 g/mol [11121[3]
Purity Typically =295% [4]

Solid (Appearance not
Appearance .

consistently reported)

Store in a cool, dry place with
Storage [4]

sealing.

Molecular Structure

The molecular structure of 5-Fluorothiazol-2-amine hydrochloride consists of a five-
membered thiazole ring, substituted with a fluorine atom at the 5-position and an amino group
at the 2-position. The hydrochloride salt is formed with the amino group.

Molecular structure of 5-Fluorothiazol-2-amine hydrochloride.

Experimental Protocols

While a specific, detailed synthesis protocol for 5-Fluorothiazol-2-amine hydrochloride is not
readily available in the provided search results, a general and representative synthesis can be
inferred from established methods for creating substituted 2-aminothiazoles, such as the
Hantzsch thiazole synthesis.

General Synthesis of 2-Aminothiazole Derivatives
(Hantzsch Method)

This method involves the condensation of an a-haloketone with a thiourea or thioamide. For the
synthesis of a 5-fluoro derivative, a suitable fluorinated a-halocarbonyl compound would be
required.
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Materials and Reagents:

o A suitable a-halo-fluorinated carbonyl precursor

e Thiourea

» Ethanol or another suitable solvent

» Sodium bicarbonate or other base for neutralization
» Ethyl acetate for extraction

e Anhydrous magnesium sulfate for drying
Procedure:

e Reaction Setup: The a-halo-fluorinated carbonyl compound and a stoichiometric equivalent
of thiourea are dissolved in ethanol in a round-bottom flask.

o Reflux: The reaction mixture is heated to reflux for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, the mixture is cooled to room temperature and
poured into ice-cold water.

o Neutralization and Extraction: The aqueous solution is neutralized with a base such as
sodium bicarbonate. The product is then extracted with an organic solvent like ethyl acetate.

» Drying and Concentration: The combined organic layers are washed with brine, dried over
anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure
to yield the crude product.

 Purification: The crude 2-amino-5-fluorothiazole can be purified by column chromatography
or recrystallization.

o Salt Formation: To obtain the hydrochloride salt, the purified free base is dissolved in a
suitable solvent and treated with hydrochloric acid.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Characterization

The identity and purity of the synthesized 5-Fluorothiazol-2-amine hydrochloride would be
confirmed using standard analytical techniques:

 NMR Spectroscopy (*H and 13C): To confirm the chemical structure and the position of the

fluorine substituent.
o Mass Spectrometry: To determine the molecular weight and confirm the molecular formula.

e Elemental Analysis: To determine the elemental composition (C, H, N, S, CI, F).

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the general workflow for the synthesis and characterization of
5-Fluorothiazol-2-amine hydrochloride.
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General workflow for synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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